Cas no 1034026-16-8 (5-(3-Chlorobenzyloxy)-2-methylbenzoic acid)

• Product Name: 5-(3-Chlorobenzyloxy)-2-methylbenzoic acid
• CAS No: 1034026-16-8
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• CID: 2114616
• Update Time: 2023-08-04

5-(3-Chlorobenzyloxy)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-chlorobenzyloxy)-2-methylbenzoic acid
• XYWOHXNAXJSTJD-UHFFFAOYSA-N
• 5{[(3-chlorophenyl)methyl]oxy}-2-methylbenzoic acid
• 5-{[(3-chlorophenyl)methyl]oxy}-2-methylbenzoic acid
• 5-{[(3-Chlorophenyl)methyl]oxy}-2-methyl benzoic acid
• 5-(3-Chlorobenzyloxy)-2-methylbenzoic acid

• Inchi： 1S/C15H13ClO3/c1-10-5-6-13(8-14(10)15(17)18)19-9-11-3-2-4-12(16)7-11/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： XYWOHXNAXJSTJD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)COC1C=CC(C)=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Topological Polar Surface Area: 46.5